1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine dihydrochloride

• IUPAC Name: 1,6-dimethyl-4-piperazin-1-ylpyrazolo[3,4-d]pyrimidine;dihydrochloride
• InChI: InChI=1S/C11H16N6.2ClH/c1-8-14-10-9(7-13-16(10)2)11(15-8)17-5-3-12-4-6-17;;/h7,12H,3-6H2,1-2H3;2*1H
• InChI Key: REVFJDRYOOYRPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCNCC3.Cl.Cl
• Molecular Formula: C11H18Cl2N6
• Molecular Weight: 305.20 g/mol

Description

The compound “1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine dihydrochloride” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are a group of compounds that have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves various strategies and approaches. One method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst. This method provides the desired products with moderate to good yields.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidines can be systematized according to the method used to assemble the pyrazolopyridine system. The reactions have their advantages and drawbacks.

Scientific Research Applications

Anticancer Activity

• A study on pyrazolo[3,4-d]pyrimidin-4-one derivatives, similar in structure to the query compound, demonstrated antitumor activity against the MCF-7 human breast adenocarcinoma cell line. Compounds within this class, especially those with certain substituents, displayed potent inhibitory activities, suggesting potential for development as cancer therapies (Abdellatif et al., 2014).

Antimicrobial Activity

• Novel water-soluble pyrazolo[1,5-a]pyrimidine derivatives were synthesized and characterized for their antibacterial activities. These compounds demonstrated effective quenching of the intrinsic fluorescence of bovine serum albumin (BSA) through a static quenching process, indicating potential for biological interaction. The study highlights the compounds' binding efficacy to BSA and suggests their potential as antimicrobial agents (He et al., 2020).

Enzyme Inhibition and Biological Interactions

• Research into sildenafil isostere analogs, structurally related to pyrazolo[3,4-d]pyrimidin derivatives, showed significant anti-phosphodiesterase-5 (PDE-5) activity, with some compounds exhibiting inhibitory activities stronger than others. This indicates the potential for such compounds in developing treatments for diseases involving PDE-5, such as erectile dysfunction (Su et al., 2021).

Synthesis and Structural Analysis

• The synthesis of various heterocyclic compounds, including pyrazolo[1,5-a]pyrimidines and their interactions with plasma proteins, has been explored. Such studies are crucial for understanding the pharmacokinetic properties of potential therapeutic agents and for the development of new drugs with improved efficacy and safety profiles (Bondock et al., 2008).

Future Directions

The future directions in the study of pyrazolo[3,4-d]pyrimidines could involve the development of new synthetic methods, exploration of their biological activities, and the design of derivatives with enhanced properties.

Mechanism of Action

Target of Action

The primary target of 1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine dihydrochloride is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, making it an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to a significant alteration in cell cycle progression . This interaction results in the inhibition of tumor cell proliferation, making this compound a potential candidate for cancer treatment .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase . This results in the arrest of the cell cycle, preventing the replication of cancer cells .

Pharmacokinetics

These properties are crucial for the observed antitumor activity .

Result of Action

The result of the action of this compound is the significant inhibition of the growth of examined cell lines . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine dihydrochloride plays a vital role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. This compound has been shown to inhibit cyclin-dependent kinase 2 (CDK2), a key enzyme involved in cell cycle regulation . By inhibiting CDK2, this compound can affect cell proliferation and growth. Additionally, it interacts with other proteins involved in cell signaling pathways, further influencing cellular processes.

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy . It also affects cell cycle progression, leading to cell cycle arrest and inhibition of cell proliferation. These effects are mediated through its interactions with key proteins and enzymes involved in these processes.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the ATP-binding site of CDK2, inhibiting its activity and preventing the phosphorylation of target proteins . This inhibition leads to cell cycle arrest and apoptosis in cancer cells. Additionally, it modulates the expression of genes involved in cell cycle regulation and apoptosis, further contributing to its effects on cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. This compound has been shown to be stable under various conditions, with minimal degradation over time . Long-term studies have demonstrated its sustained effects on cellular function, including prolonged cell cycle arrest and apoptosis in cancer cells. These temporal effects are crucial for understanding the potential therapeutic applications of this compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that this compound exhibits dose-dependent effects, with higher doses leading to increased inhibition of cell proliferation and induction of apoptosis . At very high doses, toxic or adverse effects may be observed, highlighting the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism and clearance from the body . This compound has been shown to affect metabolic flux and metabolite levels, further influencing cellular processes. Understanding these metabolic pathways is essential for optimizing the use of this compound in therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its activity and function. This compound interacts with transporters and binding proteins that facilitate its uptake and distribution . It has been shown to accumulate in specific tissues, influencing its localization and activity. These transport and distribution properties are important for understanding the pharmacokinetics of this compound.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. This compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . Its localization within the cell influences its interactions with biomolecules and its overall effects on cellular processes. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.